gamma-Octanoic lactone

• CAS No.: 104-50-7
• Product Name: gamma-Octanoic lactone
• Molecular Formula: C8H14O2
• Molecular Weight: 142.2 g/mol
• IUPAC Name: 5-butyloxolan-2-one
• Standard InChI: InChI=1S/C8H14O2/c1-2-3-4-7-5-6-8(9)10-7/h7H,2-6H2,1H3
• Standard InChIKey: IPBFYZQJXZJBFQ-UHFFFAOYSA-N
• SMILES: CCCCC1CCC(=O)O1
• Canonical SMILES: CCCCC1CCC(=O)O1
• Boiling Point: 234.0 °C
• Density: 0.970-0.980
• Physical Description: colourless to slightly yellow liquid with a sweet, coconut, fruity odou
• Description: Gamma-octalactone is a gamma-lactone that is oxolan-2-one substituted by a butyl group at position 5. It is a volatile compound found in peaches, mangoes, beef and ham. It has a role as a fungal metabolite, a mouse metabolite, a mammalian metabolite, an insect attractant, a plant metabolite and a flavouring agent. It is a gamma-lactone, a tetrahydrofuranone and a volatile organic compound.; Gamma-Octanolide, also known as 4-octanolide or 8-oxo-5-octanolide, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Thus, Gamma-octanolide is considered to be a fatty ester lipid molecule. Gamma-Octanolide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, Gamma-octanolide is primarily located in the cytoplasm. Gamma-Octanolide is a sweet, coconut, and creamy tasting compound that can be found in a number of food items such as peach, pineapple, bilberry, and fruits. This makes Gamma-octanolide a potential biomarker for the consumption of these food products.
• Solubility: soluble in alcohol and slightly soluble in wate
• Synonyms: (R)-4-octanolide; 4-octanolide
• PubChem Compound: 7704
• Last Modified: Nov 11 2021